Cas no 2228339-51-1 (tert-butyl 2-(2-amino-3,3-difluoro-2-methylpropyl)-5,5-dimethylpiperidine-1-carboxylate)

• Product Name: tert-butyl 2-(2-amino-3,3-difluoro-2-methylpropyl)-5,5-dimethylpiperidine-1-carboxylate
• CAS No: 2228339-51-1
• MF: C₁₆H₃₀F₂N₂O₂
• MW: 320.41841173172
• CID: 5945052
• PubChem ID: 165619957
• Update Time: 2025-10-23

tert-butyl 2-(2-amino-3,3-difluoro-2-methylpropyl)-5,5-dimethylpiperidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 2-(2-amino-3,3-difluoro-2-methylpropyl)-5,5-dimethylpiperidine-1-carboxylate
• EN300-1893579
• 2228339-51-1

• Inchi： 1S/C16H30F2N2O2/c1-14(2,3)22-13(21)20-10-15(4,5)8-7-11(20)9-16(6,19)12(17)18/h11-12H,7-10,19H2,1-6H3
• InChI Key： YHWJOLSADIQFHM-UHFFFAOYSA-N
• SMILES： FC(C(C)(CC1CCC(C)(C)CN1C(=O)OC(C)(C)C)N)F

Computed Properties

• Exact Mass: 320.22753453g/mol
• Monoisotopic Mass: 320.22753453g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 5
• Complexity: 407
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 55.6Ų

Additional information on tert-butyl 2-(2-amino-3,3-difluoro-2-methylpropyl)-5,5-dimethylpiperidine-1-carboxylate

tert-butyl 2-(2-amino-3,3-difluoro-2-methylpropyl)-5,5-dimethylpiperidine-1-carboxylate: A Comprehensive Overview

The compound with CAS No 2228339-51-1, known as tert-butyl 2-(2-amino-3,3-difluoro-2-methylpropyl)-5,5-dimethylpiperidine-1-carboxylate, is a complex organic molecule with significant potential in various chemical and pharmaceutical applications. This compound belongs to the class of piperidine derivatives, which are widely studied for their diverse biological activities and synthetic versatility.

The structure of tert-butyl 2-(2-amino-3,3-difluoro-2-methylpropyl)-5,5-dimethylpiperidine-1-carboxylate features a piperidine ring substituted with a tert-butyl group at the 1-position and a complex substituent at the 2-position. The substituent at the 2-position includes an amino group and two fluorine atoms in a difluorinated environment, along with a methyl group. This combination of functional groups makes the molecule highly versatile for various chemical transformations and applications.

Recent studies have highlighted the importance of piperidine derivatives in drug discovery and development. The presence of amino and fluorine groups in this compound suggests potential applications in the synthesis of bioactive molecules, such as kinase inhibitors or GPCR modulators. The tert-butyl group adds steric bulk to the molecule, which can influence its pharmacokinetic properties and stability in biological systems.

In terms of synthesis, tert-butyl 2-(2-amino-3,3-difluoro-2-methylpropyl)-5,5-dimethylpiperidine-1-carboxylate can be prepared through a variety of routes, including ring-opening reactions of epoxides or aziridines followed by subsequent functionalization. The use of microwave-assisted synthesis or catalytic methods has been reported to enhance reaction efficiency and yield in similar compounds.

The biological evaluation of this compound is an area of active research. Initial studies suggest that it may exhibit moderate activity against certain enzyme targets or cellular models. However, further investigations are required to fully understand its mechanism of action and therapeutic potential.

In conclusion, tert-butyl 2-(2-amino-3,3-difluoro-2-methylpropyl)-5,5-dimethylpiperidine-1-carboxylate (CAS No: 2228339-51-1) represents a promising compound with diverse applications in organic synthesis and drug discovery. Its unique structure and functional groups make it an attractive candidate for further research and development.